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Compound of Interest

Compound Name: 4,5,6-Trimethoxyindoline
CAS No.: 412030-11-6
Cat. No.: B13631145
Get Quote
. J

Executive Technical Summary

4,5,6-Trimethoxyindoline (2,3-dihydro-4,5,6-trimethoxy-1H-indole) represents a critical
scaffold in medicinal chemistry, distinct from its fully aromatic parent, 4,5,6-trimethoxyindole.[1]
As a reduced congener, it serves as a versatile intermediate for the synthesis of complex
alkaloids, particularly those targeting the colchicine binding site of tubulin or functioning as
mescaline analogs.[1]

This guide provides a validated technical profile, synthesis pathways, and handling protocols
for researchers utilizing this compound in drug discovery and organic synthesis.[1]
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Parameter Technical Specification

Chemical Name 4,5,6-Trimethoxyindoline

IUPAC Name 4,5,6-trimethoxy-2,3-dihydro-1H-indole
CAS Number 412030-11-6

30448-04-5 (Note: Do not confuse with the
Parent Indole CAS

indoline)
Molecular Formula C11H1sNOs
Molecular Weight 209.24 g/mol
SMILES COC1=C(C2=C(C=C10C)NCC2)0C
Structure Class Indoline (2,3-Dihydroindole)

Physicochemical Characterization & Stability

Unlike the planar, aromatic indole system, the indoline ring introduces a degree of flexibility and
basicity (pKa ~ 5) at the N1 position.[1] This structural nuance significantly alters its reactivity
profile compared to 4,5,6-trimethoxyindole.[1]

Spectral Signature (Predicted)
e H NMR (CDCls, 400 MHz):

o Aromatic H: Singlet at ~6.1-6.3 ppm (C7-H).[1][2]
o Methoxy Groups: Three singlets between 3.7-3.9 ppm (9H total).[1]

o Indoline Ring: Two triplets/multiplets at ~3.0 ppm (C3-Hz2) and ~3.5 ppm (C2-Hz2).[1][2]
Crucial diagnostic: Absence of C2/C3 alkene protons seen in the indole precursor.[1]

o Amine: Broad singlet at ~3.5-5.0 ppm (N-H), exchangeable with D20.

Stability Profile
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o Oxidation Sensitivity: High.[1][2] The electron-rich trimethoxy substitution pattern makes the
indoline core susceptible to oxidative dehydrogenation back to the indole (CAS 30448-04-5)
or formation of quinoid species upon exposure to air/light.[1]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

Synthetic Pathways & Methodology

The synthesis of 4,5,6-trimethoxyindoline is non-trivial due to the electron-rich nature of the
benzene ring, which can complicate standard reduction methods.[1] The primary route involves
the selective reduction of the corresponding indole.[1]

Pathway A: Selective Reduction (Borane/TFA)

This method avoids over-reduction or ring-opening side reactions common with catalytic
hydrogenation of electron-rich heterocycles.[1][2]

Mechanism: Electrophilic activation of the indole C3 position by protonation, followed by
hydride transfer.[1]

4,5,6-Trimethoxyindole Activation w | C3-Protonation n | Indoleninium Reduction - Hydride Transfer Yield ~70-85% w| 4.5,6-Trimethoxyindoline
(CAS 30448-04-5) > (TFA) | Intermediate #| (BH3-THF or NaCNBH3) | (CAS 412030-11-6)

Click to download full resolution via product page

Figure 1: Stepwise reduction mechanism from the parent indole to the target indoline.

Experimental Protocol (Adapted from Standard Indole
Reduction)

» Reagents: 4,5,6-Trimethoxyindole (1.0 eq), Sodium Cyanoborohydride (NaCNBHs, 3.0 eq),
Glacial Acetic Acid (AcOH).[1]

e Setup: Flame-dried round-bottom flask under N2 atmosphere.
e Procedure:

o Dissolve 4,5,6-trimethoxyindole in Glacial AcOH at 15°C.
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o Add NaCNBHs portion-wise over 30 minutes (Caution: Exothermic, Hz evolution).[1]

o Stir at room temperature for 2—4 hours. Monitor by TLC (Indoline is more polar than
Indole).[1]

o Quench: Pour into ice-cold NaOH (aq) to neutralize acid (pH > 10).
o Extraction: Extract with CH2Clz (3x). Wash organics with brine, dry over Na2S0Oa.[1]

o Purification: Flash chromatography (Hexane/EtOAc gradient).[1] Note: Indolines are basic;
use 1% EtsN in eluent to prevent streaking.[1][2]

Medicinal Chemistry Applications

4,5,6-Trimethoxyindoline serves as a "conformationally restricted" analog of mescaline and a
pharmacophore for tubulin polymerization inhibitors.[1]

Logic for Drug Design

The trimethoxy motif mimics the A-ring of colchicine.[1] By utilizing the indoline scaffold,
researchers can explore:

e N1-Derivatization: Introduction of sulfonamides or acyl groups to probe hydrophobic pockets.

[1][2]

e C3-Functionalization: Access to spiro-oxindoles or C3-substituted derivatives via
oxidation/alkylation sequences.[1][2]
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Figure 2: Strategic utilization of the 4,5,6-trimethoxyindoline scaffold in medicinal chemistry
campaigns.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 5-Hydroxy-6-methoxy-8-[(4-amino-1-methylbutyl)amino]quinoline trinydrobromide
[webbook.nist.gov]

2. 1367949-53-8|6-Methoxyindoline-5-carbaldehyde|BLD Pharm [bldpharm.com]

3. 82260-12-6|4,6-Dimethoxyindoline|BLD Pharm [bldpharm.com]

4. 4770-41-6|6-Methoxyindoline hydrochloride|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [4,5,6-Trimethoxyindoline: Technical Profile & Synthesis
Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13631145/docs#4-5-6-trimethoxyindoline-technical-
profile-synthesis-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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